Cas no 1806750-74-2 (5-(Fluoromethyl)-2-methoxy-3-(trifluoromethoxy)pyridine-6-acetic acid)

• Product Name: 5-(Fluoromethyl)-2-methoxy-3-(trifluoromethoxy)pyridine-6-acetic acid
• CAS No: 1806750-74-2
• MF: C₁₀H₉F₄NO₄
• MW: 283.176377058029
• CID: 4842035
• Update Time: 2025-06-15

5-(Fluoromethyl)-2-methoxy-3-(trifluoromethoxy)pyridine-6-acetic acid Chemical and Physical Properties

Names and Identifiers

• 5-(Fluoromethyl)-2-methoxy-3-(trifluoromethoxy)pyridine-6-acetic acid

• Inchi： 1S/C10H9F4NO4/c1-18-9-7(19-10(12,13)14)2-5(4-11)6(15-9)3-8(16)17/h2H,3-4H2,1H3,(H,16,17)
• InChI Key： IQDFMYBNIPCXHK-UHFFFAOYSA-N
• SMILES： FCC1=CC(=C(N=C1CC(=O)O)OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 312
• XLogP3: 2
• Topological Polar Surface Area: 68.6

Additional information on 5-(Fluoromethyl)-2-methoxy-3-(trifluoromethoxy)pyridine-6-acetic acid

Comprehensive Overview of 5-(Fluoromethyl)-2-methoxy-3-(trifluoromethoxy)pyridine-6-acetic acid (CAS No. 1806750-74-2)

The compound 5-(Fluoromethyl)-2-methoxy-3-(trifluoromethoxy)pyridine-6-acetic acid (CAS No. 1806750-74-2) is a highly specialized chemical entity with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the fluoromethyl and trifluoromethoxy groups, make it a valuable intermediate for the development of novel bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in drug discovery and crop protection.

One of the key reasons for the growing interest in 5-(Fluoromethyl)-2-methoxy-3-(trifluoromethoxy)pyridine-6-acetic acid is its relevance to modern medicinal chemistry. The incorporation of fluorine atoms into organic molecules often enhances their metabolic stability, bioavailability, and binding affinity to biological targets. This has led to a surge in searches for "fluorinated pyridine derivatives" and "trifluoromethoxy compounds in drug design," reflecting the compound's alignment with current research trends.

From a synthetic chemistry perspective, the compound's structure presents interesting challenges and opportunities. The presence of both methoxy and trifluoromethoxy substituents on the pyridine ring creates a unique electronic environment that can influence reactivity patterns. Recent publications have highlighted the importance of such heterocyclic building blocks in the development of new synthetic methodologies, making CAS No. 1806750-74-2 a subject of academic interest.

The agrochemical industry has also shown considerable attention to this class of compounds. With increasing global focus on "sustainable crop protection" and "environmentally friendly pesticides," researchers are exploring fluorinated pyridine derivatives as potential leads for next-generation agrochemicals. The 5-(Fluoromethyl)-2-methoxy-3-(trifluoromethoxy)pyridine scaffold offers possibilities for developing compounds with improved pest control properties and reduced environmental impact.

Analytical characterization of 5-(Fluoromethyl)-2-methoxy-3-(trifluoromethoxy)pyridine-6-acetic acid typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC. The compound's distinct 19F NMR signature, resulting from its multiple fluorine atoms, provides a valuable analytical fingerprint. This aspect is particularly relevant to quality control in pharmaceutical manufacturing, where precise characterization of intermediates is crucial.

Recent patent literature reveals growing intellectual property activity surrounding similar fluorinated pyridine structures, indicating their commercial potential. Companies engaged in "small molecule drug discovery" and "crop protection innovation" are actively filing patents covering various derivatives of this chemical class. This commercial interest further validates the importance of CAS No. 1806750-74-2 as a valuable research chemical.

From a safety and handling perspective, while 5-(Fluoromethyl)-2-methoxy-3-(trifluoromethoxy)pyridine-6-acetic acid is not classified as hazardous under standard regulations, proper laboratory practices should always be followed when working with any chemical substance. Researchers searching for "safe handling of fluorinated compounds" will find that standard organic chemistry safety protocols apply to this material.

The future outlook for this compound appears promising, particularly in light of the pharmaceutical industry's continued focus on fluorine-containing drugs. With approximately 20-30% of newly approved drugs containing fluorine atoms, intermediates like 5-(Fluoromethyl)-2-methoxy-3-(trifluoromethoxy)pyridine-6-acetic acid are likely to remain important tools for medicinal chemists. Its potential applications in addressing "drug-resistant pathogens" and "emerging agricultural challenges" make it particularly relevant to current global health and food security concerns.

For researchers interested in sourcing this compound, it's important to verify the supplier's analytical data and quality control measures. The chemical community has shown increasing interest in "reliable sources of specialty fluorinated compounds" and "high-purity pyridine derivatives," reflecting the need for trustworthy supply chains in advanced research.

In conclusion, 5-(Fluoromethyl)-2-methoxy-3-(trifluoromethoxy)pyridine-6-acetic acid (CAS No. 1806750-74-2) represents an important addition to the toolkit of researchers working in pharmaceutical and agrochemical development. Its unique structural features and potential applications align well with current scientific priorities, making it a compound worthy of attention in both academic and industrial settings.